Cas no 102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-)

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- structure
102458-32-2 structure
Product Name:1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
CAS No:102458-32-2
Molecular Formula:C20H24N4O
Molecular Weight:336.43076
CID:161156
PubChem ID:3025324

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
    • N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-quinazolin-4-ylethane-1,2-diamine
    • 4-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)quinazoline
    • BRN 0898104
    • DTXSID30145175
    • 102458-32-2
    • Quinazoline, 4-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-
    • InChIKey: BECBKJSFVHDWON-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H24N4O/c1-23(2)12-13-24(14-16-8-10-17(25-3)11-9-16)20-18-6-4-5-7-19(18)21-15-22-20/h4-11,15H,12-14H2,1-3H3
    • SMILES: COC1=CC=C(CN(C2=NC=NC3=CC=CC=C23)CCN(C)C)C=C1

Computed Properties

  • Exact Mass: 336.19522
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 336.195
  • Heavy Atom Count: 25
  • Complexity: 384
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • LogP: 3.20660
  • PSA: 41.49
  • Refractive Index: 1.632
  • Boiling Point: 484.1°C at 760 mmHg
  • Flash Point: 246.6°C
  • Density: 1.162

1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Related Literature

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